![molecular formula C11H11BrClNO B1442974 3-Bromo-1-(2-chlorophenyl)piperidin-2-one CAS No. 1341530-92-4](/img/structure/B1442974.png)
3-Bromo-1-(2-chlorophenyl)piperidin-2-one
Overview
Description
“3-Bromo-1-(2-chlorophenyl)piperidin-2-one” is a chemical compound with the molecular formula C11H11BrClNO . It is used in research and has a molecular weight of 288.57 g/mol .
Physical And Chemical Properties Analysis
“3-Bromo-1-(2-chlorophenyl)piperidin-2-one” has a molecular weight of 288.57 g/mol . Other physical and chemical properties are not specified in the search results.Scientific Research Applications
Pharmaceutical Research: Antiviral Agents
Indole derivatives, which share structural similarities with 3-Bromo-1-(2-chlorophenyl)piperidin-2-one , have been reported to exhibit significant antiviral activities. For instance, certain indole-based compounds have shown inhibitory activity against influenza A and other viruses . This suggests that 3-Bromo-1-(2-chlorophenyl)piperidin-2-one could be a valuable scaffold for developing new antiviral medications, potentially contributing to the treatment of viral infections.
Anti-inflammatory Applications
The indole nucleus, found in compounds related to 3-Bromo-1-(2-chlorophenyl)piperidin-2-one , is known for its anti-inflammatory properties . Research into this compound could lead to the development of new anti-inflammatory drugs, which could be beneficial for treating conditions like arthritis, asthma, and other inflammatory disorders.
Anticancer Research
Indole derivatives have been explored for their anticancer properties, with some showing promise in inhibiting the growth of cancer cells . By studying 3-Bromo-1-(2-chlorophenyl)piperidin-2-one , scientists could discover novel mechanisms of action against cancer cells, aiding in the development of targeted cancer therapies.
Agricultural Chemistry: Pesticides
Compounds with a similar structure to 3-Bromo-1-(2-chlorophenyl)piperidin-2-one have been used in the development of pesticides . Research into this compound could lead to the creation of new pesticides that are more effective and environmentally friendly.
Synthetic Organic Chemistry: Building Blocks
The compound 3-Bromo-1-(2-chlorophenyl)piperidin-2-one can serve as an important intermediate in organic synthesis . It could be used to synthesize a wide range of complex molecules for various applications, including pharmaceuticals, agrochemicals, and dyestuffs.
properties
IUPAC Name |
3-bromo-1-(2-chlorophenyl)piperidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrClNO/c12-8-4-3-7-14(11(8)15)10-6-2-1-5-9(10)13/h1-2,5-6,8H,3-4,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLVSBBUEHDVHOP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)N(C1)C2=CC=CC=C2Cl)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-1-(2-chlorophenyl)piperidin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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